Cas no 1272-23-7 (Tris(cyclopentadienyl)lanthanum)

• Product Name: Tris(cyclopentadienyl)lanthanum
• CAS No: 1272-23-7
• MF: C₁₅H₁₅La
• MW: 334.185106515884
• MDL: MFCD00045467
• CID: 83527
• PubChem ID: 24872845
• Update Time: 2025-11-03

Tris(cyclopentadienyl)lanthanum Chemical and Physical Properties

Names and Identifiers

• Tris(cyclopentadienyl)lanthanum
• (C5H5)3La
• Lanthanum (III) tris(cyclopentadienyl)
• Tris(cyclopentadienyl)lanthanum ( La) (REO)
• Tris(cyclopentadienyl)lanthanum(III) (REO)
• tris(eta5-cyclopenta-2,4-dien-1-yl)lanthanum
• LaCp3
• Lanthanum tricyclopentadienide
• Lanthanum tris(cyclopentadienide)
• Tris(eta5-cyclopentadienyl)lanthanum
• lanthanum(3+)
• Tricyclopentadienyllanthanum
• TRIS(CYCLOPENTADIENYL)LANTHANUM(III)
• TRIS(CYCLOPENTADIENYL)LANTHANUM, 99.9%
• Lanthanum,tris[(1,2,3,4,5-eta)-2,4-cyclopentadien-1-yl]-
• Tris(cyclopentadienyl)lanthanum (99.9% La) (REO)
• Lanthanum (III) tris(cyclopentadienyl) 99,9% (C5H5)3La

• MDL： MFCD00045467
• Inchi： 1S/3C5H5.La/c3*1-2-4-5-3-1;/h3*1-5H;
• InChI Key： FRXJDKXOOBAPRG-UHFFFAOYSA-N
• SMILES： [CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[La] |^1:0,1,2,3,4,5,6,7,8,9,10,11,12,13,14|

Computed Properties

• Exact Mass: 334.02400
• Monoisotopic Mass: 334.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 86.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: crystal
• Density: Not available
• Melting Point: 275 °C (dec.) (lit.)
• Boiling Point: 41.5 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• PSA: 0.00000
• LogP: 3.06450
• Sensitiveness: Air & Moisture Sensitive
• Solubility: React with water

Tris(cyclopentadienyl)lanthanum Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228-H261
• Warning Statement： P210-P231+P232-P422
• Hazardous Material transportation number：UN 3395 4
• WGK Germany：3
• Hazard Category Code： 11-14/15
• Safety Instruction： S; S43; S7/8
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：III
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R11
• Packing Group：III
• Hazard Level：4.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tris(cyclopentadienyl)lanthanum

Tris(cyclopentadienyl)lanthanum (CAS No. 1272-23-7): An Overview of Its Properties, Applications, and Recent Research

Tris(cyclopentadienyl)lanthanum, also known as La(Cp)₃, is a coordination compound that has garnered significant attention in the fields of inorganic and organometallic chemistry. This compound, with the CAS number 1272-23-7, is a representative example of lanthanide cyclopentadienyl complexes and has been extensively studied for its unique properties and potential applications in various scientific and industrial domains.

The molecular structure of La(Cp)₃ consists of a central lanthanum atom coordinated to three cyclopentadienyl (Cp) ligands. The cyclopentadienyl ligands are aromatic rings that donate six electrons each to the lanthanum center, forming a stable complex. The lanthanum atom, being a member of the lanthanide series, possesses a large ionic radius and unique electronic configuration, which contribute to the compound's distinctive chemical behavior.

In terms of physical properties, La(Cp)₃ is typically a yellowish solid at room temperature. It is insoluble in water but soluble in organic solvents such as toluene and hexane. The compound is sensitive to air and moisture, which can lead to its degradation. Therefore, it is often stored under an inert atmosphere to maintain its stability.

The synthesis of La(Cp)₃ can be achieved through various methods, but one of the most common approaches involves the reaction of lanthanum trichloride (LaCl₃) with sodium cyclopentadienide (NaCp) in an appropriate solvent. This reaction proceeds via a metathesis mechanism, where the chloride ions are displaced by the cyclopentadienyl ligands. The resulting product is purified through recrystallization or sublimation techniques.

La(Cp)₃ has found applications in several areas due to its unique electronic and catalytic properties. One of its primary uses is as a catalyst in organic synthesis reactions. For instance, it has been employed in the hydrogenation of alkenes and alkynes, where it facilitates the addition of hydrogen across multiple bonds. Additionally, La(Cp)₃ has shown promise in polymerization reactions, particularly in the polymerization of olefins and dienes.

In recent years, there has been growing interest in the use of lanthanide cyclopentadienyl complexes, including La(Cp)₃, in materials science and nanotechnology. These compounds have been explored for their potential as precursors for the synthesis of nanomaterials with tailored properties. For example, researchers have used La(Cp)₃ as a precursor for the preparation of lanthanum oxide nanoparticles, which exhibit enhanced luminescent properties and have potential applications in optoelectronic devices.

Beyond its catalytic and materials science applications, La(Cp)₃ has also been investigated for its biological activity. Studies have shown that certain lanthanide complexes can exhibit anticancer properties by inducing apoptosis in cancer cells. While more research is needed to fully understand the mechanisms involved, these findings suggest that La(Cp)₃ and related compounds may have therapeutic potential in cancer treatment.

In conclusion, Tris(cyclopentadienyl)lanthanum (CAS No. 1272-23-7) is a versatile compound with a wide range of applications in chemistry, materials science, and potentially medicine. Its unique structure and properties make it an important subject of ongoing research, contributing to advancements in various scientific fields. As new methodologies and applications continue to emerge, the significance of this compound is likely to grow further.